Cas no 2206824-60-2 (ethyl 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-3-carboxylate hydrochloride)

Ethyl 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-3-carboxylate hydrochloride is a heterocyclic compound featuring a fused pyrazolo-pyrazine core, which is of interest in medicinal chemistry and pharmaceutical research. The hydrochloride salt form enhances its stability and solubility, facilitating handling and formulation. This intermediate is particularly valuable for the synthesis of bioactive molecules, including potential therapeutic agents targeting central nervous system (CNS) disorders or other pharmacologically relevant pathways. Its tetrahydropyrazine moiety offers versatility for further functionalization, making it a useful building block in drug discovery. The compound is typically characterized by high purity and consistent performance in synthetic applications.

ethyl 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-3-carboxylate hydrochloride structure

2206824-60-2 structure

Product Name:ethyl 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-3-carboxylate hydrochloride

CAS No:2206824-60-2

MF:C₉H₁₄ClN₃O₂

MW:231.679360866547

CID:5164603

Update Time:2025-05-26

ethyl 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

- ethyl 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-3-carboxylate hydrochloride
- Inchi： 1S/C9H13N3O2.ClH/c1-2-14-9(13)7-5-11-12-4-3-10-6-8(7)12;/h5,10H,2-4,6H2,1H3;1H
- InChI Key： UKAKGKNVLPNMEA-UHFFFAOYSA-N
- SMILES： C(C1C=NN2CCNCC=12)(=O)OCC.Cl

ethyl 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-3-carboxylate hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Bestfluorodrug	YFL00115-1-0.5g	ethyl 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-3-carboxylate hydrochloride	2206824-60-2	97%	0.5g	￥4060	2023-09-19
Bestfluorodrug	YFL00115-1-1.0g	ethyl 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-3-carboxylate hydrochloride	2206824-60-2	97%	1.0g	￥6600	2023-03-10
Bestfluorodrug	YFL00115-1-5.0g	ethyl 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-3-carboxylate hydrochloride	2206824-60-2	97%	5.0g	￥20400	2023-03-10
Bestfluorodrug	YFL00115-1-1g	ethyl 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-3-carboxylate hydrochloride	2206824-60-2	97%	1g	￥6600	2023-09-19
Bestfluorodrug	YFL00115-1-5g	ethyl 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-3-carboxylate hydrochloride	2206824-60-2	97%	5g	￥20400	2023-09-19

ethyl 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-3-carboxylate hydrochloride Related Literature

1. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
2. Excellent kinetics of single-phase Gd-doped ceria fuel electrodes in solid oxide cells†

Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
3. Examination of ammonia–poly(pyrrole) interactions by piezoelectric and conductivity measurements

Analyst, 1991,116, 1125-1130
4. Emerging investigator series: first-principles and thermodynamics comparison of compositionally-tuned delafossites: cation release from the (001) surface of complex metal oxides†

Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
5. Evolution and characterization of a benzylguanine-binding RNA aptamer†

J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552

Additional information on ethyl 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-3-carboxylate hydrochloride

Introduction to Ethyl 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-3-carboxylate Hydrochloride (CAS No. 2206824-60-2)

Ethyl 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-3-carboxylate hydrochloride (CAS No. 2206824-60-2) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique molecular structure that has garnered considerable attention for its potential applications in drug discovery and development. This compound belongs to the tetrahydropyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and pharmacological properties.

The molecular structure of ethyl 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-3-carboxylate hydrochloride consists of two fused pyrazole rings connected by a tetrahydropyran ring. This configuration imparts a high degree of flexibility and reactivity to the molecule, making it a valuable scaffold for designing novel therapeutic agents. The presence of the ester group and the hydrochloride salt form further enhances its solubility and bioavailability, which are critical factors in drug formulation and delivery.

In recent years, there has been growing interest in exploring the pharmacological potential of tetrahydropyrazole derivatives. These compounds have shown promise in various preclinical studies as inhibitors of key enzymes and receptors involved in inflammatory responses, neurodegenerative diseases, and cancer. Specifically, derivatives of this class have been investigated for their ability to modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which play crucial roles in the pathogenesis of inflammation.

One of the most compelling aspects of ethyl 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-3-carboxylate hydrochloride is its structural similarity to known bioactive molecules. This similarity suggests that it may exhibit similar pharmacological effects while potentially offering improved selectivity and reduced side effects. For instance, studies have indicated that related tetrahydropyrazole compounds can interact with specific binding sites on target proteins, leading to altered cellular signaling pathways that may contribute to therapeutic effects.

The synthesis of ethyl 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-3-carboxylate hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the formation of the tetrahydropyran ring through cyclization reactions followed by esterification and salt formation. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies are often employed to optimize the synthetic route and minimize byproduct formation.

The pharmacokinetic properties of this compound are also an area of active research. Studies have demonstrated that derivatives of this class exhibit favorable absorption, distribution, metabolism, and excretion (ADME) profiles when administered orally or intravenously. This makes them suitable candidates for further development into clinical candidates. Additionally, the hydrochloride salt form enhances stability and bioavailability under various storage conditions.

In conclusion, ethyl 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-3-carboxylate hydrochloride represents a promising lead compound in pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis is feasible through well-established organic chemistry methods while its pharmacological profile suggests multiple therapeutic applications. As research continues to uncover new insights into its mechanism of action and interactions with biological targets.